Cas no 851405-73-7 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide
• CAS No: 851405-73-7
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5850646
• PubChem ID: 4549989
• Update Time: 2025-06-07

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-
• CHEMBL1455205
• N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]thiophene-2-carboxamide
• SMR000235754
• AB00669528-01
• MLS000696647
• HMS2255K11
• F0611-0586
• CCG-28216
• 851405-73-7
• AKOS016488424
• N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide

• Inchi： 1S/C17H16N2O3S/c1-22-13-5-4-11-9-12(16(20)19-14(11)10-13)6-7-18-17(21)15-3-2-8-23-15/h2-5,8-10H,6-7H2,1H3,(H,18,21)(H,19,20)
• InChI Key： FXYXHGXOKRDIKK-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC3=C(NC2=O)C=C(OC)C=C3)=O)SC=CC=1

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 638.0±55.0 °C(Predicted)
• pka: 11.05±0.70(Predicted)

Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide

Professional Introduction to N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide (CAS No. 851405-73-7)

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 851405-73-7, represents a unique molecular architecture that combines elements of quinoline and thiophene derivatives, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a core quinoline scaffold modified with a methoxy group at the 7-position and an oxo group at the 2-position, which are critical for its biological activity. Additionally, the presence of an ethylthiophene side chain attached to the carboxamide functionality introduces further complexity and potential for interaction with biological targets. This combination of structural features makes it an intriguing subject for studying its pharmacological properties and potential therapeutic applications.

In recent years, there has been a growing interest in quinoline derivatives due to their diverse biological activities. Quinolines have been widely studied for their antimicrobial, antimalarial, and anticancer properties. The modification of quinoline with additional functional groups can lead to enhanced or altered biological effects, making it essential to investigate such derivatives thoroughly. The compound N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide is no exception and has been the focus of several studies aimed at understanding its mechanism of action and potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting kinases, compounds like N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide could potentially modulate these processes and provide a basis for developing new treatments. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases, which could make it a valuable tool in the development of targeted therapies.

The thiophene moiety in the structure of this compound also adds an interesting dimension to its potential biological activity. Thiophenes are heterocyclic compounds that have been shown to possess various pharmacological properties, including anti-inflammatory, analgesic, and antiviral effects. The integration of a thiophene ring into the quinoline framework may enhance the compound's ability to interact with biological targets and could lead to novel therapeutic applications. Further research is needed to fully elucidate the role of the thiophene moiety in determining the overall biological activity of this compound.

Another area of interest is the potential use of this compound in treating neurological disorders. Quinoline derivatives have been explored for their neuroprotective properties, and modifications to their structure can enhance their efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiophene-2-carboxamide suggests that it may have similar effects on neurological pathways. Studies are ongoing to investigate its potential as a neuroprotective agent and to understand how it interacts with relevant biological targets.

The synthesis of this compound presents an interesting challenge due to its complex structure. The incorporation of multiple functional groups requires careful planning and precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, but optimization is still necessary to achieve high yields and purity. Researchers are exploring different synthetic routes to improve the accessibility of this compound for further study.

In conclusion, N-2-(7-methoxy-2-oxyoq1q22q13yl)ethylthiopheneq22qcarboxamide (CAS No. 851405q73q7) is a promising organic compound with a unique molecular architecture that combines elements of quinoline and thiophene derivatives. Its potential as a kinase inhibitor and its relevance in treating neurological disorders make it an attractive candidate for further exploration in pharmaceutical chemistry. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic strategies.